Silicon29
Overview
Description
Silicon-29 is an isotope of silicon with a natural abundance of approximately 4.7%. It is a stable isotope and has a nuclear spin of 1/2, making it useful in nuclear magnetic resonance (NMR) spectroscopy. Silicon-29 NMR spectroscopy is widely used to study the structure and dynamics of silicon-containing compounds.
Preparation Methods
Synthetic Routes and Reaction Conditions
Silicon-29 can be enriched through various methods, including gas diffusion and centrifugation. These methods separate the isotopes based on their mass differences. The enriched silicon-29 can then be used in various applications, including NMR spectroscopy.
Industrial Production Methods
Industrial production of silicon-29 typically involves the use of gas centrifuges to separate the isotopes. This process is highly efficient and can produce silicon-29 with high levels of enrichment. The enriched silicon-29 is then purified and prepared for use in scientific research and industrial applications.
Chemical Reactions Analysis
Types of Reactions
Silicon-29 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are often studied using NMR spectroscopy to understand the structural changes and dynamics of silicon-containing compounds.
Common Reagents and Conditions
Common reagents used in reactions involving silicon-29 include tetramethylsilane (TMS), silicon tetrachloride, and various organosilicon compounds. The reactions are typically carried out under controlled conditions, such as inert atmospheres and specific temperature ranges, to ensure the desired outcomes.
Major Products Formed
The major products formed from reactions involving silicon-29 depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce silicon dioxide, while substitution reactions may yield various organosilicon compounds.
Scientific Research Applications
Silicon-29 has a wide range of scientific research applications, including:
Chemistry: Silicon-29 NMR spectroscopy is used to study the structure and dynamics of silicon-containing compounds, including silicates, silicones, and organosilicon compounds.
Biology: Silicon-29 NMR is used to investigate the role of silicon in biological systems, including its interactions with proteins and other biomolecules.
Medicine: Silicon-29 NMR is used in medical research to study the behavior of silicon-based drugs and materials in the body.
Industry: Silicon-29 is used in the development of new materials and technologies, including semiconductors, ceramics, and advanced composites.
Mechanism of Action
The mechanism of action of silicon-29 in NMR spectroscopy involves the interaction of the silicon-29 nuclei with an external magnetic field. This interaction causes the nuclei to resonate at specific frequencies, which can be detected and analyzed to provide information about the structure and dynamics of silicon-containing compounds. The molecular targets and pathways involved in these interactions depend on the specific compounds being studied and the conditions under which the NMR experiments are conducted.
Comparison with Similar Compounds
Silicon-29 is unique among the silicon isotopes due to its nuclear spin of 1/2, which makes it particularly useful for NMR spectroscopy. Other silicon isotopes, such as silicon-28 and silicon-30, do not have the same NMR properties and are less commonly used in scientific research. Silicon-29 is often compared to other elements in the same group of the periodic table, such as carbon, tin, and lead, which also have isotopes with nuclear spins that make them useful for NMR spectroscopy.
Similar Compounds
Silicon-28: The most abundant isotope of silicon, but not as useful for NMR spectroscopy due to its lack of nuclear spin.
Silicon-30: Another stable isotope of silicon, but also not commonly used in NMR spectroscopy.
Carbon-13: An isotope of carbon with a nuclear spin of 1/2, widely used in NMR spectroscopy.
Tin-119: An isotope of tin with a nuclear spin of 1/2, used in NMR spectroscopy for studying tin-containing compounds.
Lead-207: An isotope of lead with a nuclear spin of 1/2, used in NMR spectroscopy for studying lead-containing compounds.
Silicon-29 stands out due to its specific properties and applications in NMR spectroscopy, making it a valuable tool in scientific research across various fields.
Properties
CAS No. |
14304-87-1 |
|---|---|
Molecular Formula |
C2H8N2S |
Molecular Weight |
0 |
Synonyms |
Silicon, isotope ofmass 29 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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